BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Mannitol
Hexanitrate in Detonators

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Mannitol hexanitrate

Cat. No.: B089765

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Mannitol hexanitrate (MHN) is a highly sensitive and powerful explosive. Its
synthesis, handling, and use require specialized knowledge and equipment in approved
facilities. These notes are for informational and research purposes only and are not intended to
facilitate the production or use of explosive devices.

Introduction

Mannitol hexanitrate (MHN), also known as nitromannite, is a secondary explosive notable for
its high detonation velocity and sensitivity.[1][2][3] Historically, it has been used in detonators
and blasting caps.[3][4] Although largely replaced by more stable compounds in modern
military applications, its properties make it a subject of ongoing research in energetic materials.
[4][5][6] Physically, MHN is a colorless, powdery solid with a density of approximately 1.73
g/cm3.[1][3] It is a stereoisomer of sorbitol hexanitrate (SHN), and its spatial arrangement of
nitrooxy groups influences its physical and chemical properties.[7]

Physicochemical and Explosive Properties

A summary of key quantitative data for mannitol hexanitrate is presented in the table below,
providing a comparative overview of its performance characteristics.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b089765?utm_src=pdf-interest
https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Mannitol_hexanitrate
https://www.benchchem.com/product/b089765
https://en.wikipedia.org/wiki/Mannitol_hexanitrate
https://en.wikipedia.org/wiki/Mannitol_hexanitrate
https://scholars.huji.ac.il/sites/default/files/ronniekosloff/files/oxley.pdf
https://scholars.huji.ac.il/sites/default/files/ronniekosloff/files/oxley.pdf
https://www.benchchem.com/product/b096494
https://digitalcommons.uri.edu/oa_diss/1367/
https://www.sciencemadness.org/smwiki/index.php/Mannitol_hexanitrate
https://en.wikipedia.org/wiki/Mannitol_hexanitrate
https://pubs.acs.org/doi/10.1021/acs.cgd.9b01062
https://www.benchchem.com/product/b089765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value References
Chemical Formula CeHsNeO1s [1]
Molar Mass 452.15 g/mol [3]
Density 1.73 g/cm3 [1112][3]
Detonation Velocity 8260 m/s [11121[3]
Melting Point 112 °C (234 °F; 385 K) [3][6]
Oxygen Balance +7.1% [1]
Relative Effectiveness (RE)

Eactor 1.70 [3][8]
Shock Sensitivity More sensitive than PETN [2][3]
Friction Sensitivity Comparable to PETN [3]

Applications in Detonators

Mannitol hexanitrate's high sensitivity to initiation by shock and friction, approaching that of a
primary explosive, combined with its high detonation velocity, makes it suitable for use in
detonators.[2][3] It can function as a secondary explosive in a detonator train, initiated by a
more sensitive primary explosive to amplify the detonation wave. Historically, it was used in
blasting caps and even in specialized applications like explosive rivets during World War I1.[3]
[4] However, its high sensitivity, particularly at temperatures above 75 °C, has led to it being
superseded by more stable explosives like PETN in many applications.[1][3][5]

Experimental Protocols
Synthesis of Mannitol Hexanitrate (Mixed Acid Method)

The synthesis of MHN is a non-trivial process that demands rigorous safety protocols and
precise control over reaction conditions to prevent runaway reactions and the formation of
impure, less stable byproducts like lower nitrate esters.[2][3][5] The most common laboratory-
scale method involves the nitration of D-mannitol using a mixture of concentrated nitric and
sulfuric acids.[5][9]
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Caution: This procedure involves highly corrosive and reactive chemicals and produces a
sensitive explosive. It should only be performed by trained personnel in a specialized
laboratory with appropriate safety measures, including blast shields and remote handling
capabilities.

Materials:

e Finely powdered D-mannitol

e Concentrated nitric acid (d=1.5)

e Concentrated sulfuric acid

e ICce

e Sodium carbonate solution

o Ethanol

Procedure:

e Gradually add 100 g of finely powdered mannitol to 500 g of concentrated nitric acid with
constant stirring, maintaining a low temperature.

e Once the mannitol is fully dissolved, cool the solution to 0 °C.

e Slowly add 1000 g of concentrated sulfuric acid to the cooled solution, ensuring the
temperature is strictly controlled.

» Allow the mixture to stand for approximately one hour to allow for the crystallization of
mannitol hexanitrate.

 Filter the separated crystals from the acid mixture.

e Wash the collected crystals sequentially with cold water and then with a warm sodium
carbonate solution to neutralize residual acid.

 For further purification, recrystallize the product from ethanol.[9]
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The workflow for the synthesis and purification of mannitol hexanitrate is illustrated in the

diagram below.

Workflow for Mannitol Hexanitrate Synthesis

Nitration

Powdered D-Mannitol

:

Dissolve in conc. HNO3

:

Cool solution to 0°C

:

Slowly add conc. H2SO4

:

Allow to stand for 1 hour

Purification

Filter crystals

:

Wash with cold water

:

Wash with warm Na2CO3 solution

:

Recrystallize from Ethanol

:

Pure Mannitol Hexanitrate
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Caption: Synthesis and purification workflow for Mannitol Hexanitrate.

Characterization Protocols

Thermal Stability Analysis (Isothermal Calorimetry)

Thermal stability is a critical parameter for any explosive, dictating its safe handling and storage
limits. Isothermal calorimetry can be used to compare the stability of MHN with its isomers or
other explosives.[4]

Procedure:
e Place a small, precisely weighed sample (e.g., 5-6 mg) of MHN into a sample cell.
e Use a Thermal Activity Monitor (TAM) or similar isothermal calorimeter.

e Run the samples isothermally at several elevated temperatures (e.g., 80, 90, 100, 110, and
120 °C).[4]

e Monitor the heat flow from the sample over time until decomposition is complete.
e The time to the maximum rate of heat flow can be used as a measure of thermal stability.[4]
Impact Sensitivity Testing (Drop-Weight Test)

Impact sensitivity is a measure of the ease of initiation of an explosive by mechanical shock.
Standardized drop-weight tests are commonly used for this characterization.[10]

Procedure:
o A small sample of the explosive is placed on an anvil.
» A specified weight is dropped from varying heights onto the sample.

e The outcome of each drop is recorded as a "Go" (reaction observed) or "No-Go" (no
reaction).
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« Statistical methods are used to determine the height at which there is a 50% probability of

initiation (Hso).

e Testing conditions, such as the use of grit paper, significantly affect the results and must be

carefully controlled and reported.[10]

The logical relationship for evaluating the suitability of MHN for detonator applications is

depicted below.

Evaluation Logic for Detonator Application
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Caption: Evaluation logic for MHN in detonator applications.

Safety and Handling

Mannitol hexanitrate is highly sensitive to shock, friction, and heat and can detonate under

these conditions.[1] It must be handled with extreme care. For transportation and storage, it is
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typically wetted with at least 40% water or a mixture of alcohol and water to reduce its
sensitivity.[11][12] If consumed, MHN acts as a potent vasodilator and can cause severe
headaches.[1] Proper personal protective equipment (PPE) should be worn at all times when
handling this compound. Neutralization can be achieved through controlled burning in a safe
area or by chemical hydrolysis with a base in a dilute alcohol solution, a process that is highly
exothermic and requires careful control.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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